5-((4-Fluorophenyl)(4-phenylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-fluorophenyl)-(4-phenylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H20FN5OS/c22-16-8-6-15(7-9-16)18(19-20(28)27-21(29-19)23-14-24-27)26-12-10-25(11-13-26)17-4-2-1-3-5-17/h1-9,14,18,28H,10-13H2
• InChI Key: IETXUKOOJJHCNP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(C3=CC=C(C=C3)F)C4=C(N5C(=NC=N5)S4)O
• Molecular Formula: C21H20FN5OS
• Molecular Weight: 409.5 g/mol
• CAS No.: 868220-21-7

Description

This compound is a complex organic molecule that contains several functional groups, including a thiazolo[3,2-b][1,2,4]triazol ring, a phenylpiperazine moiety, and a fluorophenyl group. These groups are common in many pharmaceuticals and could potentially give this compound a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of multiple ring structures.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the phenylpiperazine moiety might undergo reactions with electrophiles, while the triazol ring might participate in reactions with nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting point would depend on the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, some phenylpiperazine derivatives are known to interact with serotonin receptors in the brain.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity. Like all chemicals, it should be handled with appropriate safety precautions to prevent exposure.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could potentially lead to the development of new pharmaceuticals or other useful compounds.